Cas no 114877-91-7 (methyl (2S)-2-isothiocyanato-3-methylbutanoate)

• Product Name: methyl (2S)-2-isothiocyanato-3-methylbutanoate
• CAS No: 114877-91-7
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 208875
• PubChem ID: 7016574
• Update Time: 2025-04-19

methyl (2S)-2-isothiocyanato-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-isothiocyanato-3-methyl-, methyl ester, (2S)- (9CI)
• methyl 2-isothiocyanato-3-methylbutanoate
• methyl 2-isothiocyanato-3-methyl-butanoate
• Methyl 2-isothiocyanato-3-methylbutyrate
• methyl N-(thioxomethylidene)valinate
• methyl (2S)-2-isothiocyanato-3-methylbutanoate
• 114877-91-7
• EN300-1458809
• LS-04529
• FT-0638077
• AKOS003383280
• SCHEMBL1531190
• methyl N-(thioxomethylene)valinate
• valine, N-carbonothioyl-, methyl ester
• MFTMQIVHQZBFTC-UHFFFAOYSA-N
• AKOS017258604
• Methyl 2-isothiocyanato-3-methylbutanoate #

• MDL： MFCD09025710
• Inchi： 1S/C7H11NO2S/c1-5(2)6(8-4-11)7(9)10-3/h5-6H,1-3H3
• InChI Key： MFTMQIVHQZBFTC-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OC)C(C)C

Computed Properties

• Exact Mass: 173.05113
• Monoisotopic Mass: 173.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 230.2°Cat760mmHg
• Flash Point: 93°C
• Refractive Index: 1.498
• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives